Cas no 1706533-04-1 (2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one)

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one is a heterocyclic compound featuring a fused imidazo[4,5-c]pyridine core with a cyclopropyl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both amino and ketone functional groups enhances its reactivity, enabling diverse derivatization pathways. Its rigid cyclopropyl moiety may contribute to improved metabolic stability in drug design applications. The compound's balanced lipophilicity and hydrogen-bonding capacity suggest potential for optimizing bioavailability in lead optimization studies. Its synthetic versatility allows for further functionalization at multiple sites, facilitating structure-activity relationship exploration in medicinal chemistry programs.
2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one structure
1706533-04-1 structure
Product Name:2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one
CAS No:1706533-04-1
MF:C12H18N4O
MW:234.297522068024
CID:5059001
Update Time:2025-10-30

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one
    • 2-Amino-1-(1-cyclopropyl-1,4,6,7-tetrahydro-imidazo[4,5-c]pyridin-5-yl)-propan-1-one
    • Inchi: 1S/C12H18N4O/c1-8(13)12(17)15-5-4-11-10(6-15)14-7-16(11)9-2-3-9/h7-9H,2-6,13H2,1H3
    • InChI Key: AXPLMHOEJDVGTM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)N1CC2=C(CC1)N(C=N2)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 318
  • XLogP3: -0.6
  • Topological Polar Surface Area: 64.2

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one
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Additional information on 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one: A Comprehensive Overview

CAS No. 1706533-04-1, commonly referred to as 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-imidazo[4,5-c]pyridin-5(4H)-yl)propan-1-one, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropyl group and an imidazo[4,5-c]pyridine moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of advanced chemical compounds and drug candidates.

The structure of this compound is particularly interesting due to its combination of amines and heterocyclic rings. The cyclopropyl group introduces strain and reactivity, while the imidazo[4,5-c]pyridine ring provides a rigid framework for further chemical modifications. Recent studies have highlighted the importance of such strained ring systems in enhancing the bioavailability and pharmacokinetic properties of drug molecules.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions, leading to higher yields and better purity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the use of palladium catalysts significantly improved the efficiency of the cyclization step in synthesizing this compound.

The applications of CAS No. 1706533-04-1 are diverse and span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the amino group and the imidazo[4,5-c]pyridine ring plays a crucial role in determining its electronic properties. This understanding has paved the way for designing more efficient synthetic routes and optimizing its properties for specific applications.

In conclusion, CAS No. 1706533-04-1 represents a promising compound with a wide range of applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery and chemical synthesis. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific research and industrial applications.

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